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Compound of Interest

Compound Name: CAY10698

Cat. No.: B161302

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the preparation, storage,
and handling of CAY10698 stock solutions in Dimethyl Sulfoxide (DMSO). CAY10698 is a
potent and selective inhibitor of 12-Lipoxygenase (12-LOX), a key enzyme in inflammatory
pathways.

Introduction

CAY10698 is a valuable research tool for studying the role of 12-LOX in various physiological
and pathological processes.[1][2] Proper preparation and storage of stock solutions are critical
for ensuring the compound's stability and obtaining reliable and reproducible experimental
results. This guide outlines the necessary steps for preparing a 10 mM stock solution of
CAY10698 in DMSO, along with essential safety and handling information.

Quantitative Data Summary

The following table summarizes the key quantitative data for CAY10698.
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Parameter Value Reference
Molecular Weight 391.5 g/mol [31141[5]
Solubility in DMSO 20 mg/mL [3114]

CAS Number 684236-01-9 [1131[4][5]
ICso for 12-LOX 5.1 uM [1]12]

Experimental Protocols

Materials and Equipment
o CAY10698 (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous, molecular biology grade

Sterile microcentrifuge tubes or vials (amber or protected from light)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM CAY10698 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CAY10698 in DMSO.
1. Calculation of Required Mass:

To prepare a 10 mM stock solution, the required mass of CAY10698 can be calculated using

the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )
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For example, to prepare 1 mL of a 10 mM stock solution:
Mass (mg) = 10 mmol/L x 0.001 L x 391.5 g/mol = 3.915 mg
. Weighing the Compound:
Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance.
Carefully weigh out the calculated amount of CAY10698 powder into the tube.
. Dissolving the Compound:

Add the appropriate volume of anhydrous DMSO to the tube containing the CAY10698
powder.

Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming (e.g., in
a 37°C water bath for a few minutes) may be used to aid dissolution if necessary. Visually
inspect the solution to ensure no particulates are present.

. Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected (amber) tubes. This minimizes freeze-thaw cycles and protects the compound
from light degradation.

Label each aliquot clearly with the compound name, concentration, date of preparation, and
solvent.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-
term storage (up to 1 month).[2] One source suggests stability for up to 2 weeks at 4°C in
DMSO.[1] As a powder, CAY10698 can be stored for at least 2 years at -20°C.[4]

Experimental Workflow

The following diagram illustrates the workflow for preparing the CAY10698 stock solution.
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Stock Solution Preparation

Calculate Mass of CAY10698

Weigh CAY10698 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Light-Protected Tubes

Store at -80°C or -20°C

Click to download full resolution via product page
Caption: Workflow for CAY10698 stock solution preparation.

CAY10698 Mechanism of Action: Inhibition of the 12-
Lipoxygenase Pathway
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CAY10698 is a selective inhibitor of 12-Lipoxygenase (12-LOX).[2] The 12-LOX enzyme
catalyzes the conversion of arachidonic acid to 12-hydroperoxyeicosatetraenoic acid (12-
HpETE), which is subsequently reduced to 12-hydroxyeicosatetraenoic acid (12-HETE). 12-
HETE is a lipid mediator involved in various signaling pathways that contribute to inflammation,
oxidative stress, and other pathological processes.[6][7] By inhibiting 12-LOX, CAY10698
blocks the production of these pro-inflammatory mediators.

The following diagram illustrates the simplified 12-Lipoxygenase signaling pathway and the
point of inhibition by CAY10698.

12-Lipoxygenase Signaling Pathway
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Caption: Inhibition of the 12-LOX pathway by CAY10698.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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